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Compound of Interest

Compound Name: P7170

Cat. No.: B609811 Get Quote

Extensive searches for "P7170" have not yielded specific information identifying it as a distinct

chemical, product, or substance. Without a clear identification, providing detailed and accurate

disposal procedures is not possible. The safety and efficacy of disposal methods are entirely

dependent on the chemical and physical properties of the substance in question.

To receive the essential safety and logistical information you require, please provide additional

details about "P7170," such as:

Full Product Name: The complete name as it appears on the packaging or in purchasing

records.

Manufacturer or Supplier: The company from which "P7170" was obtained.

Chemical Name or CAS Number: The scientific name of the chemical(s) or the unique

identifier assigned by the Chemical Abstracts Service.

Safety Data Sheet (SDS): If available, the SDS for "P7170" will contain a dedicated section

on disposal considerations.

In the interim, a general framework for the proper disposal of laboratory chemicals is provided

below. This is a generic guide and must be adapted to comply with your institution's specific

protocols and the particular hazards of the substance being handled.
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General Laboratory Chemical Waste Disposal
Protocol
This protocol outlines a standard workflow for the safe disposal of chemical waste in a

laboratory setting. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Step 1: Waste Identification and Characterization
Determine Waste Properties: Identify if the waste is hazardous. This is based on its

characteristics (ignitable, corrosive, reactive, toxic) and whether it is listed as a hazardous

waste by regulatory bodies.

Consult Safety Data Sheet (SDS): The SDS for the chemical provides critical information on

handling, hazards, and disposal recommendations.

Segregate Waste Streams: Never mix incompatible waste types. Common segregation

categories include:

Halogenated Solvents

Non-Halogenated Solvents

Aqueous Acidic Waste

Aqueous Basic Waste

Solid Chemical Waste

Specialized Waste (e.g., heavy metals, cyanides)

Step 2: Proper Waste Containment and Labeling
Select Appropriate Container: Use a container that is chemically compatible with the waste.

The container must be in good condition with a secure, leak-proof lid.

Label Container Clearly: Affix a hazardous waste label to the container as soon as the first

drop of waste is added. The label must include:
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The words "Hazardous Waste"

The full chemical name(s) of the contents (no abbreviations or formulas)

The approximate percentages of each component

The date accumulation started

The specific hazards (e.g., flammable, corrosive, toxic)

Step 3: Safe Storage and Handling
Store in a Designated Area: Keep waste containers in a designated satellite accumulation

area (SAA) that is at or near the point of generation.

Ensure Secondary Containment: Place waste containers in a secondary containment bin or

tray to catch any potential leaks or spills.

Keep Containers Closed: Waste containers must be kept tightly closed except when actively

adding waste.

Step 4: Waste Pickup and Disposal
Request Pickup: When the container is full or ready for disposal, submit a waste pickup

request to your institution's EHS department.

Documentation: Ensure all necessary paperwork is completed for the waste manifest.

Professional Disposal: The EHS department will then arrange for the collection and transport

of the waste to a licensed treatment, storage, and disposal facility (TSDF).

General Chemical Waste Disposal Workflow
The following diagram illustrates a typical decision-making process for laboratory chemical

waste disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

